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Compound of Interest

Compound Name: Venalot

CAS No.: 39291-13-9

Cat. No.: B1233405

Get Quote

Introduction

Troxerutin, also known as Vitamin P4, is a semi-synthetic derivative of the natural bioflavonoid

rutin.[1][2] It is chemically designated as 7,3′,4′-tris[O-(2-hydroxyethyl)]rutin.[3] Widely

recognized for its significant pharmacological properties, troxerutin exhibits potent antioxidant,

anti-inflammatory, and vasoprotective effects.[1][4][5] These therapeutic activities have led to

its use in the management of chronic venous insufficiency, hemorrhoids, and other vascular

disorders.[4][5][6] This technical guide provides a comprehensive overview of the core

physicochemical characteristics of troxerutin, details the experimental methodologies for its

analysis, and elucidates the key signaling pathways it modulates, offering crucial insights for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
The physicochemical properties of a compound are fundamental to understanding its behavior

in both chemical and biological systems. These parameters influence its absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its formulation development.

General and Calculated Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1233405#bc-rfq
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://en.wikipedia.org/wiki/Troxerutin
https://www.drugfuture.com/chemdata/troxerutin.html
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/33833895/
https://synapse.patsnap.com/article/what-is-troxerutin-used-for
https://pubmed.ncbi.nlm.nih.gov/33833895/
https://synapse.patsnap.com/article/what-is-troxerutin-used-for
https://troxerutin.com/?page_id=802
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the general and computationally predicted physicochemical properties of

troxerutin is presented in Table 1. These parameters are essential for predicting the

compound's behavior and for the development of analytical methods.

Property Value Reference

Molecular Formula C₃₃H₄₂O₁₉ [7][8][9]

Molecular Weight 742.68 g/mol [1][8][9][10]

IUPAC Name

2-[3,4-bis(2-

hydroxyethoxy)phenyl]-5-

hydroxy-7-(2-

hydroxyethoxy)-3-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

[[(2R,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxymethyl]oxan-2-

yl]oxychromen-4-one

[7]

CAS Number 7085-55-4 [7][8]

Synonyms

Vitamin P4, Venoruton P4,

3',4',7-Tris(hydroxyethyl)rutin,

Trihydroxyethylrutin

[1][7][8]

Appearance

Yellow or yellowish-green,

crystalline, hygroscopic

powder

[1][6][8]

Hydrogen Bond Donor Count 10 [7][11]

Hydrogen Bond Acceptor

Count
19 [7][11]

Rotatable Bond Count 15 [11]

Predicted pKa 5.92 ± 0.40 [10][11]

Predicted LogP (XLogP3) -2.4 [7][11]
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Experimental Physicochemical Data

The experimentally determined physicochemical properties of troxerutin are summarized in

Table 2. These values provide an accurate representation of the compound's physical

characteristics.

Property Value Method/Conditions Reference

Melting Point 181 - 186 °C Not Specified [3][7][8][12]

Solubility

Freely soluble in

water; slightly soluble

in ethanol; practically

insoluble in methylene

chloride. Soluble in

glycerol and

propylene glycol.

Standard solubility

tests
[3][6][10][12]

~1 mg/mL in PBS (pH 7.2) [13]

≥74.3 mg/mL in DMSO [9]

UV Absorbance

(λmax)
348 nm in 0.1M Acetic Acid [14][15]

254 nm

in Phosphate

buffer:Acetonitrile:Met

hanol

[15]

Fluorescence Emission: 455 nm
Excitation: 350 nm (in

Ethanol)
[16]

Optical Rotation [α]²⁰D = -53° to -49° c=1 in Pyridine [8]

Experimental Protocols
The characterization and quantification of troxerutin are crucial for quality control, stability

studies, and pharmacokinetic analysis. Various analytical techniques are employed for this

purpose.
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UV-Visible Spectrophotometry
This method is widely used for the quantification of troxerutin in bulk and pharmaceutical

dosage forms due to its simplicity and cost-effectiveness. The method is based on the Beer-

Lambert law, where the absorbance of a solution is directly proportional to the concentration of

the analyte.[14]

Principle: Troxerutin exhibits a characteristic absorption maximum (λmax) in the ultraviolet

region, which is used for its quantification.[14]

Instrumentation: A standard double-beam UV-Visible spectrophotometer.

Methodology:

Solvent Preparation: A 0.1M acetic acid solution is typically used as the solvent and blank.

[14][15]

Standard Stock Solution Preparation: Accurately weigh 25 mg of troxerutin reference

standard and dissolve it in a 50 mL volumetric flask with 0.1M acetic acid to obtain a

concentration of 500 µg/mL.[14]

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create

calibration standards (e.g., 5-25 µg/mL).[15]

Sample Preparation (Tablets): Weigh and powder twenty tablets. Transfer an amount of

powder equivalent to 25 mg of troxerutin to a 100 mL volumetric flask. Add 10 mL of 0.1M

acetic acid and sonicate for 10 minutes to dissolve the drug. Dilute to volume with the

same solvent.[14][15]

Analysis: Scan the standard solutions from 200-400 nm to determine the λmax, which is

consistently found at 348 nm.[14][15] Measure the absorbance of both standard and

sample solutions at 348 nm.

Quantification: Plot a calibration curve of absorbance versus concentration for the

standard solutions. Use the regression equation to calculate the concentration of troxerutin

in the sample solution.[14]
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Workflow for UV-Vis Spectrophotometric Analysis of Troxerutin
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Workflow for UV-Vis Spectrophotometric Analysis.
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High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC (RP-HPLC) is a highly specific, precise, and accurate method for the

determination of troxerutin and its degradation products.[1][17]

Principle: The method separates components of a mixture based on their differential

partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Instrumentation: A standard HPLC system with a UV detector.

Methodology (Example Protocol):[15]

Stationary Phase: C18 column.

Mobile Phase: A mixture of 20 mM Phosphate buffer (pH 8), Acetonitrile, and Methanol in a

ratio of 60:25:15 (v/v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV detector set at 254 nm.

Quantification: An external standard calibration method is used. A calibration curve is

constructed by plotting the peak area against the concentration of troxerutin standards.

Spectrofluorimetry
This technique offers high sensitivity for the determination of troxerutin.

Principle: Troxerutin exhibits native fluorescence when excited at a specific wavelength. The

intensity of the emitted light is proportional to its concentration.

Instrumentation: A spectrofluorometer.

Methodology:[16]

Solvent: Ethanol.
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Excitation Wavelength (λex): 350 nm.

Emission Wavelength (λem): 455 nm.

Quantification: A calibration curve is prepared by plotting the relative fluorescence intensity

(RFI) against the concentration of troxerutin standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR are powerful tools for the structural elucidation and confirmation of

troxerutin.

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. It provides

detailed information about the structure, dynamics, reaction state, and chemical environment

of molecules.

Methodology: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O)

and the spectrum is acquired. The chemical shifts (δ), coupling constants (J), and integration

of the proton signals in the ¹H NMR spectrum help in confirming the complex structure of the

troxerutin molecule, including its flavonoid backbone and the attached sugar and

hydroxyethyl moieties.[18][19]

Signaling Pathways
Troxerutin exerts its diverse pharmacological effects, including antioxidant and anti-

inflammatory actions, by modulating multiple cellular signaling pathways.[4][20]

Antioxidant Signaling Pathways
The antioxidant activity of troxerutin is a cornerstone of its therapeutic effects. It can directly

scavenge free radicals and also enhance the endogenous antioxidant defense systems.[21][22]

Nrf2 Pathway: Troxerutin stimulates the nuclear translocation of Nuclear factor erythroid 2-

related factor 2 (Nrf2), a key transcription factor that regulates the expression of antioxidant

enzymes.[21][23] Upon activation, Nrf2 induces the expression of proteins like heme

oxygenase-1 (HO-1), protecting cells from oxidative stress.[23]
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Inhibition of ROS Production: Troxerutin can inhibit the activity of NADPH oxidase (NOX), a

major source of reactive oxygen species (ROS) production in cells.[20] This leads to a

reduction in overall oxidative stress.

Anti-inflammatory Signaling Pathways
Chronic inflammation is a key factor in many vascular and metabolic diseases. Troxerutin

demonstrates significant anti-inflammatory properties.

NF-κB Pathway: Troxerutin can suppress the activation of Nuclear Factor-kappa B (NF-κB),

a master regulator of inflammation.[1][21] It achieves this by inhibiting the expression of

upstream regulators like IKKβ, which prevents the nuclear translocation of NF-κB and

subsequently downregulates the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-

1β) and adhesion molecules.[1][23]

NLRP3 Inflammasome: Troxerutin has been shown to inhibit the NLRP3 inflammasome, a

multiprotein complex that plays a critical role in the inflammatory response by activating

caspase-1 and processing pro-inflammatory cytokines.[1][24]

PI3K/Akt Pathway: Troxerutin can activate the Phosphoinositide 3-kinase (PI3K)/Akt

signaling pathway.[1][20] This pathway is involved in promoting cell survival and has been

linked to the anti-inflammatory and protective effects of troxerutin in various tissues.[1][25]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8010425/
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7903491/
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/30389603/
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://www.researchgate.net/publication/350526534_Biological_and_Therapeutic_Effects_of_Troxerutin_Molecular_Signaling_Pathways_Come_into_View
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8010425/
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/32386493/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Signaling Pathways Modulated by Troxerutin
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Troxerutin's Antioxidant & Anti-inflammatory Pathways.
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Troxerutin is a multifaceted flavonoid with well-defined physicochemical properties that

contribute to its therapeutic potential. Its high water solubility, a key characteristic, facilitates its

formulation and bioavailability.[1][6] The analytical methods detailed in this guide, particularly

UV-Vis spectrophotometry and HPLC, are robust and essential for ensuring the quality and

consistency of troxerutin in pharmaceutical products. Furthermore, a deeper understanding of

its mechanisms of action, centered on the modulation of critical signaling pathways like Nrf2,

NF-κB, and PI3K/Akt, provides a solid scientific basis for its current clinical applications and

opens avenues for future research into its protective effects against a range of diseases driven

by oxidative stress and inflammation. This guide serves as a foundational resource for

scientists and researchers dedicated to harnessing the full therapeutic potential of troxerutin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Troxerutin - Wikipedia [en.wikipedia.org]

3. Troxerutin [drugfuture.com]

4. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into
View - PubMed [pubmed.ncbi.nlm.nih.gov]

5. What is Troxerutin used for? [synapse.patsnap.com]

6. troxerutin.com [troxerutin.com]

7. Troxerutin | C33H42O19 | CID 5486699 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. chemimpex.com [chemimpex.com]

9. raybiotech.com [raybiotech.com]

10. Troxerutin CAS#: 7085-55-4 [m.chemicalbook.com]

11. Troxerutin｜lookchem [lookchem.com]

12. Troxerutin | 7085-55-4 [chemicalbook.com]

13. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://troxerutin.com/?page_id=802
https://www.benchchem.com/product/b1233405?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Physicochemical_Characterization_of_3_4_7_Tri_hydroxyethyl_quercetin_Troxerutin_A_Technical_Guide.pdf
https://en.wikipedia.org/wiki/Troxerutin
https://www.drugfuture.com/chemdata/troxerutin.html
https://pubmed.ncbi.nlm.nih.gov/33833895/
https://pubmed.ncbi.nlm.nih.gov/33833895/
https://synapse.patsnap.com/article/what-is-troxerutin-used-for
https://troxerutin.com/?page_id=802
https://pubchem.ncbi.nlm.nih.gov/compound/Troxerutin
https://www.chemimpex.com/products/42239
https://www.raybiotech.com/troxerutin-331-21660
https://m.chemicalbook.com/ProductChemicalPropertiesCB2317568_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL260085.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2317568.htm
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_Troxerutin_Solubility_for_In_Vitro_Success.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. benchchem.com [benchchem.com]

15. scispace.com [scispace.com]

16. Simultaneous estimation of troxerutin and calcium dobesilate in presence of the
carcinogenic hydroquinone using green spectrofluorimetric method - PMC
[pmc.ncbi.nlm.nih.gov]

17. Troxerutin, a mixture of O-hydroxyethyl derivatives of the natural flavonoid rutin:
Chemical stability and analytical aspects [pubmed.ncbi.nlm.nih.gov]

18. Troxerutin(7085-55-4) 1H NMR spectrum [chemicalbook.com]

19. researchgate.net [researchgate.net]

20. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come
into View - PMC [pmc.ncbi.nlm.nih.gov]

21. The Protective Roles and Molecular Mechanisms of Troxerutin (Vitamin P4) for the
Treatment of Chronic Diseases: A Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]

22. What is the mechanism of Troxerutin? [synapse.patsnap.com]

23. Anticancer mechanism of troxerutin via targeting Nrf2 and NF-κB signalling pathways in
hepatocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

24. researchgate.net [researchgate.net]

25. The Protective Roles and Molecular Mechanisms of Troxerutin (Vitamin P4) for the
Treatment of Chronic Diseases: A Mechanistic Review - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physicochemical Characteristics of Troxerutin: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233405/docs#physicochemical-characteristics-of-
troxerutin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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